Cas no 7357-47-3 (2-isoquinolin-2-ium-2-yl-1-naphthalen-1-ylethanone;bromide)

• Product name: 2-isoquinolin-2-ium-2-yl-1-naphthalen-1-ylethanone;bromide
• CAS No: 7357-47-3
• MF: C₂₁H₁₆NO+
• MW: 298.35784
• CID: 978209
• PubChem ID: 13074351

2-isoquinolin-2-ium-2-yl-1-naphthalen-1-ylethanone;bromide Chemical and Physical Properties

Names and Identifiers

• 2-isoquinolin-2-ium-2-yl-1-naphthalen-1-ylethanone,bromide
• 14068P
• 2-(2-[1]Naphthyl-2-oxo-aethyl)-isochinolinium, Bromid
• 2-(2-[1]naphthyl-2-oxo-ethyl)-isoquinolinium, bromide
• 2-[2-(1-naphthyl)-2-oxoethyl]isoquinolinium
• 2-isoquinolin-2-ium-2-yl-1-naphthalen-1-ylethanone
• AGN-PC-00KRGK
• bromide
• HMS2610K05
• NSC34917
• DTXSID60517386
• 2-[2-(Naphthalen-1-yl)-2-oxoethyl]isoquinolin-2-ium bromide
• SR-01000396779-1
• SR-01000396779
• CHEMBL1404689
• 7357-47-3
• NSC-34917
• MLS000720041
• SMR000304570
• 2-isoquinolin-2-ium-2-yl-1-naphthalen-1-ylethanone;bromide

• Inchi： InChI=1S/C21H16NO.BrH/c23-21(20-11-5-9-17-7-3-4-10-19(17)20)15-22-13-12-16-6-1-2-8-18(16)14-22;/h1-14H,15H2;1H/q+1;/p-1
• InChI Key： XSKKUPNYABOFQX-UHFFFAOYSA-M
• SMILES： C1=CC=C2C=[N+](C=CC2=C1)CC(=O)C3=CC=CC4=CC=CC=C43.[Br-]

Computed Properties

• Exact Mass: 298.12328
• Monoisotopic Mass: 377.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 20.95
• LogP: 1.16740